Cas no 30387-41-8 (Colistin b)

• Product Name: Colistin b
• CAS No: 30387-41-8
• MF: C₅₂H₉₈N₁₆O₁₃
• MW: 1155.43393182755
• CID: 315309
• Update Time: 2023-08-03

Colistin b Chemical and Physical Properties

Names and Identifiers

• Polymyxin E2,1-[(2S)-2-[(6-methyl-1-oxoheptyl)amino]-4-[(sulfomethyl)amino]butanoicacid]-3-[(2S)-2-amino-4-[(sulfomethyl)amino]butanoicacid]-5-[(2S)-2-amino-4-[(sulfomethyl)amino]butanoicacid]-9-[(2S)-2-amino-4-[(sulfomethyl)amino]butanoic acid]- (9CI)
• Polymyxin E2,1-[(2S)-2-[(6-methyl-1-oxoheptyl)amino]-4-[(sulfomethyl)amino]butanoicacid]-3-[(2S)-2-amino-4-[(sulfomethyl)amino]butanoicacid]-5-[(2S)-2-amino-4-[(sulfomethyl)amino]butanoicacid]-9-[(2S)
• Colistin B,1-[L-2-(6-methylheptanamido)-4-[(sulfomethyl)amino]butyricacid]-3-[L-2-amino-4-[(sulfomethyl)amino]butyricacid]-5-[L-2-amino-4-[(sulfomethyl)amino]butyricacid]-9-[L-2-amino-4-[(sulfomethyl)amino]butyric acid]- (8CI)
• Polymyxin E2,1-[N2-(6-methyl-1-oxoheptyl)-N4-(sulfomethyl)-L-2,4-diaminobutanoicacid]-3-[N4-(sulfomethyl)-L-2,4-diaminobutanoicacid]-5-[N4-(sulfomethyl)-L-2,4-diaminobutanoicacid]-9-[N4-(sulfomethyl)-L-2,4-diami
• 1-[(2S)-2-[(6-Methyl-1-oxoheptyl)amino]-4-[(sulfomethyl)amino]butanoic acid]-3-[(2S)-2-amino-4-[(sulfomethyl)amino]butanoic acid]-5-[(2S)-2-amino-4-[(sulfomethyl)amino]butanoic acid]-9-[(2S)-2-amino-4-[(sulfomethyl)amino]butanoic acid]polymyxin E2
• Colistin b
• Polymyxin E2
• B142O7Y03E
• polymyxin E2 sulfate
• 4,10-anhydro[N-(6-methylheptanoyl)-L-2,4-diaminobutanoyl-L-threonyl-L-2,4-diaminobutanoyl-L-2,4-diaminobutanoyl-L-2,4-diaminobutanoyl-D-leucyl-L-leucyl-L-2,4-diaminobutanoyl-L-2,4-diaminobutanoyl-L-threonine]
• Polymyxin E2 sulfate (P056)
• KNIWPHSUTGNZST-SSWRVQTPSA-N
• Q27126844

• Inchi： 1S/C52H98N16O13/c1-27(2)11-9-10-12-40(71)59-32(13-19-53)47(76)68-42(31(8)70)52(81)64-35(16-22-56)44(73)63-37-18-24-58-51(80)41(30(7)69)67-48(77)36(17-23-57)61-43(72)33(14-20-54)62-49(78)38(25-28(3)4)66-50(79)39(26-29(5)6)65-45(74)34(15-21-55)60-46(37)75/h27-39,41-42,69-70H,9-26,53-57H2,1-8H3,(H,58,80)(H,59,71)(H,60,75)(H,61,72)(H,62,78)(H,63,73)(H,64,81)(H,65,74)(H,66,79)(H,67,77)(H,68,76)/t30-,31-,32+,33+,34+,35+,36+,37+,38+,39-,41+,42+/m1/s1
• InChI Key： KNIWPHSUTGNZST-SSWRVQTPSA-N
• SMILES： O=C1[C@@H](CC(C)C)NC([C@H](CCN)NC([C@H](CCNC([C@H]([C@@H](C)O)NC([C@H](CCN)NC([C@H](CCN)NC([C@H](CC(C)C)N1)=O)=O)=O)=O)NC([C@H](CCN)NC([C@H]([C@@H](C)O)NC([C@H](CCN)NC(CCCCC(C)C)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1154.75
• Monoisotopic Mass: 1154.75
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 81
• Rotatable Bond Count: 28
• Complexity: 2050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 491

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 646.2°C at 760 mmHg
• Flash Point: 344.6°C
• Refractive Index: 1.636
• Solubility: Extremely soluble (1000 g/l) (25 º C),